methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate
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Description
Methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C14H19NO5S and its molecular weight is 313.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.09839388 g/mol and the complexity rating of the compound is 388. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Derivatization
- Methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate and related compounds are involved in various chemical reactions, such as acylaminomethylation of 2-acylthiophenes and thiophene carboxylic acid esters. These reactions produce a mixture of methyl derivatives, useful in the development of novel chemical entities (Gol'dfarb et al., 1986).
High-Performance Liquid Chromatography (HPLC)
- This compound is utilized as a fluorogenic labeling reagent in HPLC for the analysis of biologically important thiols like glutathione and cysteine. It reacts selectively and rapidly with thiols to give fluorescent adducts, aiding in the precise detection and quantification of these biomolecules (Gatti et al., 1990).
Production of Phenylacetic Acid Derivatives
- In the study of fungal metabolites, derivatives of this compound have been identified as products of fungal cultures, such as Curvularia lunata. These compounds have been studied for their biological activities, including antimicrobial properties (Varma et al., 2006).
Properties
IUPAC Name |
methyl 4-acetamido-5-(5-methoxy-5-oxopentyl)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-9(16)15-10-8-12(14(18)20-3)21-11(10)6-4-5-7-13(17)19-2/h8H,4-7H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLPHPIYMZKJTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(SC(=C1)C(=O)OC)CCCCC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.